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Compound of Interest

Compound Name: pyridine-2,4-diamine

Cat. No.: B032025 Get Quote

This guide provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals working with pyridine-2,4-diamine. Adherence

to these procedures is vital for ensuring personal safety and minimizing environmental impact.

Hazard Summary and Quantitative Data
Pyridine-2,4-diamine is a chemical compound that presents several health hazards. It is

harmful if swallowed, comes into contact with the skin, or is inhaled.[1][2] It is also known to

cause skin and serious eye irritation, and may lead to respiratory irritation.[1][3]

Hazard Classification GHS Category Description

Acute Toxicity, Oral Category 4 Harmful if swallowed.[1][2]

Acute Toxicity, Dermal Category 4
Harmful in contact with skin.[1]

[2]

Acute Toxicity, Inhalation Category 4 Harmful if inhaled.[1]

Skin Irritation Category 2 Causes skin irritation.[1][2][3]

Eye Irritation Category 2A
Causes serious eye irritation.

[1][2][3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation.[1][3]
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Occupational Exposure Limits for the related compound Pyridine (CAS No. 110-86-1) are

established by various agencies. While not specific to pyridine-2,4-diamine, they provide a

point of reference for risk assessment.

Agency Exposure Limit (Pyridine) Details

OSHA (PEL) 5 ppm
8-hour time-weighted average.

[1]

NIOSH (REL) 5 ppm
10-hour time-weighted

average.[3][4]

ACGIH (TLV) 1 ppm
8-hour time-weighted average.

[1]

Operational Plan: Safe Handling of Pyridine-2,4-
diamine
1. Engineering Controls:

Ventilation: Always handle pyridine-2,4-diamine in a well-ventilated area.[1][5] A certified

laboratory chemical fume hood is the preferred engineering control to minimize inhalation

exposure.[5]

Eyewash and Safety Shower: Ensure that an emergency eyewash station and a safety

shower are readily accessible, within a 10-second travel distance from the work area.

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles with side shields or a full-face

shield.[3][4]

Hand Protection: Wear chemical-resistant gloves. Nitrile gloves are a suitable option.[5]

Always inspect gloves for any signs of degradation or puncture before use and wash hands

thoroughly after removing them.
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Body Protection: A fully buttoned lab coat or chemical-resistant coveralls should be worn to

prevent skin contact.[4][5]

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

dust or aerosols, a NIOSH-approved respirator may be necessary.

3. Handling Procedures:

Pre-use Inspection: Before handling, visually inspect the container for any damage or leaks.

Dispensing: Carefully weigh or measure the required amount within the fume hood. Avoid

generating dust.

Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[1][3] Wash hands thoroughly

with soap and water after handling the chemical.[3]

Spill Management: In case of a spill, immediately evacuate the area and alert others. For

small spills, use an absorbent material like sand or vermiculite to contain it.[5] The contained

material should then be transferred to a sealed, labeled container for proper disposal.[5]

Disposal Plan
Proper disposal of pyridine-2,4-diamine and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect all waste containing pyridine-2,4-diamine, including contaminated

PPE and absorbent materials, in a designated, sealed, and clearly labeled hazardous waste

container.

Segregation: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Disposal Method: Never dispose of pyridine-2,4-diamine down the drain or in the regular

trash.[5] All chemical waste must be disposed of through an approved hazardous waste

disposal service, in accordance with local, state, and federal regulations.[5]
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Safe Handling Workflow for Pyridine-2,4-diamine
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Caption: Workflow for the safe handling of pyridine-2,4-diamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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